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Compound of Interest

Compound Name: DNA Gyrase-IN-8

Cat. No.: B12388025 Get Quote

Disclaimer: The following information is based on the chemical identified as 5'-O-

(DIMETHOXYTRITYL)-N6-METHYL-2'-DEOXYADENOSINE (CAS Number: 98056-69-0),

which is listed as a synonym for DNA Gyrase-IN-8.[1] Researchers must obtain and consult

the specific Safety Data Sheet (SDS) provided by their supplier for the exact product in use to

ensure compliance with all safety protocols and regulations. The procedures outlined below are

for guidance and should be supplemented by institutional and local environmental health and

safety (EHS) protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper handling and disposal of DNA Gyrase-IN-8.

Chemical and Safety Data
The following table summarizes key quantitative and safety information for DNA Gyrase-IN-8.
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Property Value Source

Chemical Name

5'-O-(DIMETHOXYTRITYL)-

N6-METHYL-2'-

DEOXYADENOSINE

[1]

CAS Number 98056-69-0 [1]

Molecular Formula C32H33N5O5 [1]

Molecular Weight 567.63 g/mol [1]

Physical Form Solid (Off-white to light yellow) [1]

Storage Temperature
4°C, away from moisture and

light
[1]

Solubility
DMSO: 100 mg/mL (176.17

mM)
[1]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

[1]
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present and easy to do.

Continue rinsing.

Experimental Protocols: Safe Handling and First Aid
Adherence to proper laboratory procedures is critical when handling DNA Gyrase-IN-8 to

minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE) and Engineering
Controls

Eye Protection: Wear chemical safety goggles or glasses that meet EN 166 standards.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) meeting EN 374 standards should

be worn.[2]

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat, to

prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, or if

adequate ventilation is not available, use a suitable respirator.

Engineering Controls: Handle this compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust or vapors.[3] Ensure that eyewash

stations and emergency showers are readily accessible.

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center

or seek medical attention immediately.[4]

If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[2] Remove contaminated clothing. If skin irritation occurs, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2] Remove contact lenses if present and easy to do so. Continue rinsing and

seek immediate medical attention.
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If Inhaled: Move the person to fresh air. If breathing is difficult or irritation persists, seek

medical attention.

Proper Disposal Procedures
Disposal of DNA Gyrase-IN-8 must be handled as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not dispose of this chemical down the drain or in

the regular trash.[5]

Step-by-Step Disposal Protocol
Waste Identification: DNA Gyrase-IN-8 is classified as a hazardous chemical waste due to

its irritant and harmful properties.

Segregation:

Keep solid and liquid waste containing this chemical separate.[4]

Do not mix this waste with other incompatible waste streams. For example, store

separately from acids, bases, and oxidizers.[6]

Container Selection:

Use a chemically compatible, leak-proof container with a tightly sealing screw cap.[4][6]

Plastic containers are often preferred.[3]

Ensure the container is appropriate for the type of waste (e.g., a sharps container for

contaminated pipette tips).

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the full chemical name: "5'-O-(DIMETHOXYTRITYL)-N6-METHYL-2'-

DEOXYADENOSINE (DNA Gyrase-IN-8)" and list all other constituents of the waste.

Indicate the approximate concentration or quantity.
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Include the date when the first waste was added to the container.

Accumulation and Storage:

Store the sealed and labeled waste container in a designated "Satellite Accumulation

Area" (SAA) within the laboratory, at or near the point of generation.[3][6]

The SAA must be under the control of the laboratory personnel.

Ensure secondary containment (such as a spill tray) is used to prevent spills.[4]

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowed time per

institutional policy (e.g., up to 12 months), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department.[3]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram
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In the Laboratory

EHS Responsibility

Generate Waste
(DNA Gyrase-IN-8)

Select Compatible
Container

Step 1

Label Container
'Hazardous Waste'

Step 2

Store in Satellite
Accumulation Area (SAA)

with Secondary Containment

Step 3

Request EHS Pickup
(When full or time limit reached)

Step 4

EHS Collects Waste

Step 5

Proper Offsite Disposal

Step 6

Click to download full resolution via product page

Caption: Workflow for the proper disposal of DNA Gyrase-IN-8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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